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Compound of Interest

Compound Name: CREBBP-IN-1

Cat. No.: B13915998

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of CREBBP-IN-1 with other known inhibitors

of the CREB-binding protein (CREBBP), a key transcriptional coactivator and histone

acetyltransferase implicated in various diseases, including cancer. This document summarizes

key inhibitory activities, presents detailed experimental protocols for validation, and visualizes

the underlying biological pathways and experimental workflows.

Comparative Inhibitory Activity of CREBBP
Inhibitors
The inhibitory potency of small molecules against CREBBP is a critical parameter for their

validation and further development. The following table summarizes the reported inhibitory

activities of CREBBP-IN-1 and other well-characterized CREBBP inhibitors. It is important to

note that direct comparison of IC50 values can be influenced by assay conditions, particularly

the concentration of the co-substrate acetyl-CoA.
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Inhibitor Target Domain Assay Type
Potency
(IC50/Kd)

Reference

CREBBP-IN-1 Bromodomain
Competition

Binding Assay
Kd = 0.77 μM [1]

A-485 HAT Domain
Biochemical

Assay

IC50 = 44.8 nM

(at 50 nM Acetyl-

CoA)

[2]

iP300w HAT Domain
Biochemical

Assay

IC50 = 15.8 nM

(at 50 nM Acetyl-

CoA)

[2]

CPI-1612 HAT Domain
Biochemical

Assay

IC50 = 10.7 nM

(at 50 nM Acetyl-

CoA)

[2]

DC_CP20 Bromodomain TR-FRET IC50 = 744.3 nM [3]

GNE-781 Not Specified In vitro assay IC50 = 0.94 nM [4]

FT-6876 Bromodomain Not Specified IC50 = 5 nM [4]

CPI-637 Bromodomain Not Specified IC50 = 30 nM [4]

Y08197 Bromodomain Not Specified
IC50 = 100.67

nM
[4]

Note: The IC50 value for CREBBP-IN-1 was not available in the reviewed literature. The

provided dissociation constant (Kd) is a measure of binding affinity.

Experimental Protocols
Accurate and reproducible experimental methods are essential for validating the inhibitory

activity of compounds like CREBBP-IN-1. Below are detailed protocols for commonly used

biochemical and cellular assays.

Time-Resolved Fluorescence Resonance Energy
Transfer (TR-FRET) Assay
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This biochemical assay measures the binding of the CREBBP bromodomain to an acetylated

histone peptide. Inhibition of this interaction by a compound results in a decrease in the TR-

FRET signal.

Materials:

CREBBP protein (recombinant, appropriate domain)

Biotinylated acetylated histone peptide (e.g., H4K16ac)

Terbium (Tb)-conjugated streptavidin (donor fluorophore)

Fluorescein or other suitable dye-labeled anti-tag antibody (e.g., anti-GST) specific for the

CREBBP protein construct (acceptor fluorophore)

Assay buffer (e.g., 50 mM HEPES pH 7.5, 100 mM NaCl, 0.1% BSA, 0.05% Tween-20, 1

mM DTT)

384-well low-volume white plates

TR-FRET microplate reader

Procedure:

Prepare a solution of the test compound (e.g., CREBBP-IN-1) at various concentrations in

assay buffer containing a constant, low percentage of DMSO (e.g., <1%).

In a 384-well plate, add the test compound solution.

Add the CREBBP protein to the wells.

Add the biotinylated acetylated histone peptide to the wells.

Incubate the plate at room temperature for a defined period (e.g., 60 minutes) to allow for

binding to reach equilibrium.

Add a pre-mixed solution of Tb-conjugated streptavidin and the acceptor-labeled antibody to

the wells.
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Incubate the plate for another defined period (e.g., 60-120 minutes) at room temperature,

protected from light.

Measure the TR-FRET signal on a compatible plate reader, with excitation at ~340 nm and

emission at two wavelengths (e.g., ~665 nm for the acceptor and ~620 nm for the donor).

Calculate the TR-FRET ratio (acceptor emission / donor emission) and plot the results

against the inhibitor concentration to determine the IC50 value.

AlphaScreen (Amplified Luminescent Proximity
Homogeneous Assay)
This bead-based biochemical assay also measures the proximity of two molecules. Inhibition of

the CREBBP-histone interaction prevents the generation of a chemiluminescent signal.

Materials:

GST-tagged CREBBP protein (or other tagged version)

Biotinylated acetylated histone peptide

Streptavidin-coated Donor beads

Glutathione-coated Acceptor beads (for GST-tagged protein)

Assay buffer (e.g., 25 mM HEPES, pH 7.4, 100 mM NaCl, 0.1% BSA)

384-well OptiPlate™

AlphaScreen-capable microplate reader

Procedure:

Prepare serial dilutions of the test compound in assay buffer.

In a 384-well plate, add the test compound solution.
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Add a mixture of the GST-tagged CREBBP protein and the biotinylated acetylated histone

peptide to the wells.

Incubate at room temperature for 30-60 minutes.

Add a suspension of Glutathione-coated Acceptor beads to the wells.

Incubate in the dark at room temperature for 60 minutes.

Add a suspension of Streptavidin-coated Donor beads to the wells.

Incubate in the dark at room temperature for 30-60 minutes.

Read the plate on an AlphaScreen reader.

Plot the signal intensity against the inhibitor concentration to calculate the IC50 value.

Cellular Western Blot for Histone Acetylation
This cellular assay assesses the ability of an inhibitor to modulate the histone acetyltransferase

activity of CREBBP within a cellular context. A common readout is the level of acetylation on

specific histone residues, such as H3K27.

Materials:

Cell line of interest (e.g., a cancer cell line known to be sensitive to CREBBP inhibition)

Cell culture medium and reagents

Test compound (CREBBP-IN-1)

Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

Primary antibodies: anti-acetyl-Histone H3 (e.g., anti-H3K27ac), anti-total Histone H3 (as a

loading control)

HRP-conjugated secondary antibody

Chemiluminescent substrate
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Western blotting equipment and reagents

Procedure:

Seed cells in multi-well plates and allow them to adhere overnight.

Treat the cells with various concentrations of the test compound or vehicle control (DMSO)

for a specified time (e.g., 24 hours).

Wash the cells with ice-cold PBS and lyse them in lysis buffer.

Determine the protein concentration of the lysates using a BCA or Bradford assay.

Denature the protein samples by boiling in Laemmli buffer.

Separate the proteins by SDS-PAGE and transfer them to a PVDF or nitrocellulose

membrane.

Block the membrane with a suitable blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

for 1 hour at room temperature.

Incubate the membrane with the primary antibody against acetylated histone H3 overnight at

4°C.

Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour

at room temperature.

Detect the signal using a chemiluminescent substrate and an imaging system.

Strip the membrane and re-probe with an antibody against total histone H3 to ensure equal

loading.

Quantify the band intensities to determine the dose-dependent effect of the inhibitor on

histone acetylation.

Visualizations
CREBBP Signaling Pathway and Inhibition
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Caption: CREBBP signaling pathway and mechanism of inhibition.

Experimental Workflow for Inhibitor Validation
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Caption: General workflow for validating CREBBP inhibitors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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